Cas no 118994-91-5 (5-Oxazolecarbonyl chloride)
5-Oxazolecarbonyl chloride structure
Product Name:5-Oxazolecarbonyl chloride
CAS No:118994-91-5
MF:C4H2ClNO2
MW:131.517179965973
CID:3670719
PubChem ID:21284958
Update Time:2025-04-22
5-Oxazolecarbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxazolecarbonyl chloride
- 1,3-Oxazole-5-carbonyl chloride
- 118994-91-5
- SCHEMBL248524
- oxazole-5-carbonyl chloride
-
- MDL: MFCD20482872
- Inchi: 1S/C4H2ClNO2/c5-4(7)3-1-6-2-8-3/h1-2H
- InChI Key: WTMXQJKXFQLPLT-UHFFFAOYSA-N
- SMILES: C(Cl)(C1OC=NC=1)=O
Computed Properties
- Exact Mass: 130.9774060Da
- Monoisotopic Mass: 130.9774060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1Ų
5-Oxazolecarbonyl chloride Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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